Cas no 144167-57-7 (1H-Imidazole-2,5-dicarboxylicacid, 2-ethyl 5-methyl ester)
144167-57-7 structure
Product Name:1H-Imidazole-2,5-dicarboxylicacid, 2-ethyl 5-methyl ester
CAS No:144167-57-7
MF:C8H10N2O4
MW:198.176002025604
MDL:MFCD09033063
CID:108645
PubChem ID:29934441
Update Time:2025-04-18
1H-Imidazole-2,5-dicarboxylicacid, 2-ethyl 5-methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-2,5-dicarboxylicacid, 2-ethyl 5-methyl ester
- 2-O-ethyl 5-O-methyl 1H-imidazole-2,5-dicarboxylate
- 2-CARBETHOXY-4-CARBOMETHOXYIMIDAZOLE
- O2-ethyl O4-methyl 1H-imidazole-2,4-dicarboxylate
- AKOS006332274
- 2-CARBOETHOXY-4-CARBOMETHOXYIMIDAZOLE
- 2-Ethyl4-methyl1H-imidazole-2,4-dicarboxylate
- 2-Ethyl 5-methyl 1H-imidazole-2,5-dicarboxylate
- DTXSID20652282
- 144167-57-7
- 2-Ethyl 4-methyl 1H-imidazole-2,4-dicarboxylate
- 1H-Imidazole-2,5-dicarboxylic acid, 2-ethyl 5-methyl ester
-
- MDL: MFCD09033063
- Inchi: 1S/C8H10N2O4/c1-3-14-8(12)6-9-4-5(10-6)7(11)13-2/h4H,3H2,1-2H3,(H,9,10)
- InChI Key: YKAOYBOOEFKHFU-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=NC=C(C(=O)OC)N1)=O
Computed Properties
- Exact Mass: 198.0641
- Monoisotopic Mass: 198.06405680g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 81.3Ų
Experimental Properties
- PSA: 81.28
1H-Imidazole-2,5-dicarboxylicacid, 2-ethyl 5-methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | K74516-1g |
2-CARBOETHOXY-4-CARBOMETHOXYIMIDAZOLE |
144167-57-7 | 95% | 1g |
$580 | 2024-05-25 | |
| eNovation Chemicals LLC | K74516-5g |
2-CARBOETHOXY-4-CARBOMETHOXYIMIDAZOLE |
144167-57-7 | 95% | 5g |
$1280 | 2024-05-25 | |
| A2B Chem LLC | AA71118-1g |
1H-Imidazole-2,5-dicarboxylic acid, 2-ethyl 5-methyl ester |
144167-57-7 | 95% | 1g |
$683.00 | 2024-04-20 | |
| A2B Chem LLC | AA71118-5g |
1H-Imidazole-2,5-dicarboxylic acid, 2-ethyl 5-methyl ester |
144167-57-7 | 95% | 5g |
$1865.00 | 2024-04-20 | |
| eNovation Chemicals LLC | K74516-5g |
2-CARBOETHOXY-4-CARBOMETHOXYIMIDAZOLE |
144167-57-7 | 95% | 5g |
$1280 | 2025-02-19 | |
| eNovation Chemicals LLC | K74516-1g |
2-CARBOETHOXY-4-CARBOMETHOXYIMIDAZOLE |
144167-57-7 | 95% | 1g |
$580 | 2025-02-19 | |
| eNovation Chemicals LLC | K74516-1g |
2-CARBOETHOXY-4-CARBOMETHOXYIMIDAZOLE |
144167-57-7 | 95% | 1g |
$580 | 2025-02-25 | |
| eNovation Chemicals LLC | K74516-5g |
2-CARBOETHOXY-4-CARBOMETHOXYIMIDAZOLE |
144167-57-7 | 95% | 5g |
$1280 | 2025-02-25 |
1H-Imidazole-2,5-dicarboxylicacid, 2-ethyl 5-methyl ester Related Literature
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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